Cas no 1150271-63-8 (3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester)

3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester structure
1150271-63-8 structure
Product Name:3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester
CAS No:1150271-63-8
MF:C16H23BO4
MW:290.162425279617
MDL:MFCD12026076
CID:839951
PubChem ID:46739360
Update Time:2025-04-19

3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 3-(ETHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID, PINACOL ESTER
    • Ethyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • DTXSID30674970
    • 1150271-63-8
    • CS-0174243
    • AWB27163
    • Ethyl3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • MFCD12026076
    • BS-19431
    • 3-(Ethoxycarbonyl)-5-methylphenylboronic acid pinacol ester
    • Benzoic acid, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
    • J-003206
    • AKOS015999486
    • F86995
    • 3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester
    • MDL: MFCD12026076
    • Inchi: 1S/C16H23BO4/c1-7-19-14(18)12-8-11(2)9-13(10-12)17-20-15(3,4)16(5,6)21-17/h8-10H,7H2,1-6H3
    • InChI Key: RNSMBQXQPVWMCE-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C(=O)OCC)C=C(C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 290.16900
  • Monoisotopic Mass: 290.1689394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.47090

3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester Pricemore >>

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abcr
AB273647-250 mg
3-(Ethoxycarbonyl)-5-methylphenylboronic acid, pinacol ester, 98%; .
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abcr
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3-(Ethoxycarbonyl)-5-methylphenylboronic Acid Pinacol Ester Production Method

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